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Compound Name: 1-(Perfluoro-n-hexyl)tetradecane
CAS No.: 154628-00-9
Cat. No.: B116651
Get Quote
. J

1-(Perfluoro-n-hexyl)tetradecane is a semifluorinated alkane (SFA), a unique class of linear
hydrocarbons featuring a perfluorinated segment covalently linked to a hydrogenated segment.
[1] This molecular architecture imparts distinct physicochemical properties, creating a
substance that is immiscible with both aqueous and traditional hydrocarbon solvents, yet
possesses a high affinity for other fluorinated compounds.[1] These characteristics, including
chemical and biological inertness, low surface tension, and the ability to dissolve gases and
lipophilic molecules, position 1-(Perfluoro-n-hexyl)tetradecane and similar SFAs as highly
promising materials for specialized applications in drug delivery, medical imaging, and
ophthalmology.[1][2][3]

This guide provides a comprehensive technical overview for researchers, scientists, and drug
development professionals, delving into the core properties, synthesis, and potential
applications of this versatile molecule, grounded in the established science of perfluorocarbon
(PFC) and SFA chemistry.

Section 1: Core Physicochemical and Molecular
Profile
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The defining characteristic of 1-(Perfluoro-n-hexyl)tetradecane is its segmented structure: a
lipophobic and hydrophobic perfluorohexyl "pony-tail" attached to a lipophilic tetradecane
hydrocarbon chain. This structure dictates its physical behavior and potential utility.

Molecular Structure

Caption: Molecular structure of 1-(Perfluoro-n-hexyl)tetradecane.

Key Physicochemical Data

The intrinsic properties of a molecule are critical determinants of its behavior in biological and
chemical systems, influencing everything from environmental fate to toxicokinetics.[4][5]
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Property Value | Description Source(s)

CAS Number 154628-00-9 [6]
1,1,1,2,2,3,3,4,4,5,5,6,6-

Synonym(s) ) ) [7]
Tridecafluoroicosane

Molecular Formula C20H29F13

Molecular Weight 516.43 g/mol

Physical Form Liquid at ambient temperature
Insoluble in water; soluble in

N fluorinated solvents.[8] SFAs

Solubility o ) [1][8]
are generally immiscible with
hydrocarbons.[1]

) Commercially available at =80-

Purity [7]
95%
Expected to be significantly

. higher than water, a

Density o ] -
characteristic of fluorinated
liquids.
Data not readily available;

Boiling Point expected to be high due to -

molecular weight.

Surface Tension

Expected to be very low,
enabling excellent spreading

characteristics.[1]

[1]

Section 2: Synthesis and Purification Protocol

The synthesis of semifluorinated alkanes like 1-(Perfluoro-n-hexyl)tetradecane is reliably

achieved through the free-radical addition of a perfluoroalkyl iodide to an alkene.[1] This

method provides a robust pathway to creating the C-C bond that links the fluorinated and

hydrogenated segments.
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Plausible Synthesis Pathway

The reaction involves the addition of 1-iodoperfluorohexane to 1-tetradecene, initiated by a
radical initiator like Azobisisobutyronitrile (AIBN). The subsequent intermediate is then reduced

to yield the final SFA product.
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Synthesis & Purification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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